8-Methoxy-2-(N-n-propyl-N-3-(2-nitro-4-azidophenyl)aminopropyl)aminotetralin

• CAS RN: 106073-66-9
• Molecular Formula: C23H30N6O3
• Molecular Weight: 438.5 g/mol
• IUPAC Name: N-(4-azido-2-nitrophenyl)-N'-(8-methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)-N'-propylpropane-1,3-diamine
• InChI: InChI=1S/C23H30N6O3/c1-3-13-28(19-10-8-17-6-4-7-23(32-2)20(17)16-19)14-5-12-25-21-11-9-18(26-27-24)15-22(21)29(30)31/h4,6-7,9,11,15,19,25H,3,5,8,10,12-14,16H2,1-2H3
• InChI Key: NSSKXPZJFSGUMR-UHFFFAOYSA-N
• SMILES: CCCN(CCCNC1=C(C=C(C=C1)N=[N+]=[N-])[N+](=O)[O-])C2CCC3=C(C2)C(=CC=C3)OC
• synonyms: 8-M-NAP-APAT; 8-methoxy-2-(N-n-propyl-N-3-(2-nitro-4-azidophenyl)aminopropyl)aminotetralin; 8-methoxy-3'-NAP-amino-PAT

Description

8-Methoxy-2-(N-n-propyl-N-3-(2-nitro-4-azidophenyl)aminopropyl)aminotetralin, also known as 8-MeO-NPA, is a synthetic compound that belongs to the family of tetralin derivatives. This compound has been widely studied for its potential applications in scientific research due to its unique properties, including its mechanism of action and physiological effects.

Mechanism of Action

The mechanism of action of 8-Methoxy-2-(N-n-propyl-N-3-(2-nitro-4-azidophenyl)aminopropyl)aminotetralin is not fully understood, but it is believed to act as a partial agonist at dopamine D3 receptors. This means that it can bind to these receptors and activate them to a certain extent, but not to the same degree as a full agonist. This partial activation may be responsible for the unique physiological effects of 8-Methoxy-2-(N-n-propyl-N-3-(2-nitro-4-azidophenyl)aminopropyl)aminotetralin.
Biochemical and Physiological Effects:
Studies have shown that 8-Methoxy-2-(N-n-propyl-N-3-(2-nitro-4-azidophenyl)aminopropyl)aminotetralin has a number of biochemical and physiological effects, including an increase in dopamine release in the brain and a decrease in the activity of dopamine transporters. This suggests that 8-Methoxy-2-(N-n-propyl-N-3-(2-nitro-4-azidophenyl)aminopropyl)aminotetralin may have potential applications in the treatment of neurological disorders that involve dopaminergic dysfunction, such as Parkinson's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 8-Methoxy-2-(N-n-propyl-N-3-(2-nitro-4-azidophenyl)aminopropyl)aminotetralin in lab experiments is its high affinity for dopamine D3 receptors, which makes it a useful tool for studying the role of these receptors in the brain. However, one limitation is that the compound is relatively unstable and can degrade over time, which may affect the accuracy of experimental results.

Future Directions

There are several potential future directions for research involving 8-Methoxy-2-(N-n-propyl-N-3-(2-nitro-4-azidophenyl)aminopropyl)aminotetralin. One area of interest is the development of new drugs based on the structure of 8-Methoxy-2-(N-n-propyl-N-3-(2-nitro-4-azidophenyl)aminopropyl)aminotetralin that may have improved efficacy and fewer side effects. Another area of research is the investigation of the potential therapeutic applications of 8-Methoxy-2-(N-n-propyl-N-3-(2-nitro-4-azidophenyl)aminopropyl)aminotetralin in the treatment of neurological disorders, such as addiction and Parkinson's disease. Finally, further studies are needed to fully understand the mechanism of action of 8-Methoxy-2-(N-n-propyl-N-3-(2-nitro-4-azidophenyl)aminopropyl)aminotetralin and its physiological effects in the brain.

Synthesis Methods

The synthesis of 8-Methoxy-2-(N-n-propyl-N-3-(2-nitro-4-azidophenyl)aminopropyl)aminotetralin involves a multi-step process that begins with the reaction of 2-nitro-4-azidophenylacetonitrile with 3-(dimethylamino)propylamine to form the intermediate compound, 2-(3-(dimethylamino)propyl)-4-azido-1-nitrobenzene. This intermediate is then reacted with 8-methoxy-1,2,3,4-tetrahydro-2-naphthalenamine and n-propylamine to form the final product, 8-Methoxy-2-(N-n-propyl-N-3-(2-nitro-4-azidophenyl)aminopropyl)aminotetralin.

Scientific Research Applications

8-Methoxy-2-(N-n-propyl-N-3-(2-nitro-4-azidophenyl)aminopropyl)aminotetralin has been used in a variety of scientific research applications, including studies of the central nervous system and the role of dopamine receptors in the brain. One study found that 8-Methoxy-2-(N-n-propyl-N-3-(2-nitro-4-azidophenyl)aminopropyl)aminotetralin has a high affinity for dopamine D3 receptors, which are involved in the regulation of reward and motivation. This suggests that 8-Methoxy-2-(N-n-propyl-N-3-(2-nitro-4-azidophenyl)aminopropyl)aminotetralin may have potential applications in the treatment of addiction and other neurological disorders.